Cas no 916799-80-9 (2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester)

2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester is a specialized organic compound featuring a pyridine core substituted with a chloro group at the 4-position and an esterified propanoic acid side chain protected by a tert-butyl group. This structure enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis, offering stability and controlled reactivity. The tert-butyl ester group provides steric protection, facilitating selective transformations under mild conditions. The chloro substituent further enables functionalization via cross-coupling or nucleophilic substitution. Its well-defined reactivity profile makes it valuable for constructing complex heterocyclic frameworks, particularly in medicinal chemistry applications requiring precise molecular modifications.

2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester structure

916799-80-9 structure

Product Name:2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester

CAS No:916799-80-9

MF:C₁₂H₁₆ClNO₂

MW:241.713942527771

CID:4316151

Update Time:2026-04-14

2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester

2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-11690605-1.0g	tert-butyl 3-(4-chloropyridin-2-yl)propanoate	916799-80-9	95%	1.0g	$0.0	2022-12-05

2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester Related Literature

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Additional information on 2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester

Comprehensive Overview of 2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester (CAS No. 916799-80-9)

2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester (CAS No. 916799-80-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring and a chloro substituent, makes it a valuable intermediate in synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound’s CAS No. 916799-80-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. With the growing demand for high-purity chemical intermediates, this ester derivative has gained attention for its role in optimizing synthetic pathways. Recent trends in green chemistry and sustainable synthesis have further highlighted its relevance, as scientists explore eco-friendly methods to produce such intermediates.

One of the most frequently searched questions about 2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester revolves around its synthetic applications. For instance, how does its chloro group enhance reactivity in cross-coupling reactions? Studies suggest that the electron-withdrawing nature of the chloro substituent facilitates nucleophilic substitutions, making it a versatile building block for heterocyclic compounds. This aligns with the broader interest in catalysis and molecular design, which dominate current academic and industrial discussions.

Another hot topic is the compound’s stability and storage conditions. Users often inquire about optimal handling practices to maintain its integrity. Recommendations typically include storage in anhydrous environments and protection from light, as the tert-butyl ester group may hydrolyze under acidic or basic conditions. Such details are crucial for laboratories aiming to preserve the compound’s efficacy in long-term projects.

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In summary, 2-Pyridinepropanoic acid, 4-chloro-, 1,1-dimethylethyl ester (CAS No. 916799-80-9) exemplifies the intersection of chemical innovation and practical utility. Its role in advancing pharmaceutical intermediates and agrochemical formulations underscores its importance in modern chemistry. As research continues to uncover new applications, this compound is poised to remain a focal point in scientific and industrial advancements.